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MDL 11939 is a potent, orally bioavailable, and selective antagonist of the serotonin (5-HT) receptor subtype 5-HT2A (Ki = 6.06 nM for the human receptor). It is selective for the human 5-HT2A receptor over human 5-HT2B and 5-HT2C and rat 5-HT2B receptors (Kis = 3,020, 1,020, and 4,700 nM, respectively), as well as 5-HT1, 5-HT1A, α1- and α2-adrenergic, dopamine D2, muscarinic acetylcholine, histamine, and opiate receptors. MDL 11939 administered to rats prior to or following learned helplessness-induced stress prevents increases in acoustic startle response. MDL 11939 (10 mg/kg, i.v.) also has anti-arrhythmic activity in anesthetized dogs following myocardial infarction.
MDL 11,939 is a potent and selective SR-2 antagonist.
Phenyl-[1-(2-phenylethyl)-4-piperidinyl]methanol is a primary amine.